Cas no 57536-27-3 (Benzeneacetonitrile, 2-(2-naphthalenylthio)-)

Benzeneacetonitrile, 2-(2-naphthalenylthio)- structure
57536-27-3 structure
Product Name:Benzeneacetonitrile, 2-(2-naphthalenylthio)-
CAS No:57536-27-3
MF:C18H13NS
MW:275.367522954941
CID:345004
PubChem ID:12228099
Update Time:2025-04-19

Benzeneacetonitrile, 2-(2-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-(2-naphthalenylthio)-
    • 2-(2-naphthalen-2-ylsulfanylphenyl)acetonitrile
    • SCHEMBL5659555
    • 2-(2-(naphthalen-2-ylthio)phenyl)acetonitrile
    • 57536-27-3
    • 2-[2-(NAPHTHALEN-2-YLSULFANYL)PHENYL]ACETONITRILE
    • DTXSID20481397
    • Inchi: 1S/C18H13NS/c19-12-11-15-6-3-4-8-18(15)20-17-10-9-14-5-1-2-7-16(14)13-17/h1-10,13H,11H2
    • InChI Key: TXTMSRDRQQXEEL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1CC#N)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 275.07699
  • Monoisotopic Mass: 275.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
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